Ocipumaltib

• CAS: 2434602-26-1
• Molecular Formula: C20H16ClF3N8O2
• Molecular Weight: 492.8 g/mol
• InChI: InChI=1S/C20H16ClF3N8O2/c1-10(34-2)16-14(9-25-13-3-4-15(21)31-17(13)16)30-19(33)29-11-7-12(20(22,23)24)18(26-8-11)32-27-5-6-28-32/h3-10H,1-2H3,(H2,29,30,33)/t10-/m0/s1
• InChIKey: MKYDKGUTYKFCHS-JTQLQIEISA-N

Ocipumaltib (CTX-177) Overview

Ocipumaltib (CAS: 2434602-26-1, also known as CTX-177) is a synthetic small-molecule inhibitor of mucosa-associated lymphoid tissue lymphoma translocation protein 1 (MALT1), a paracaspase critical to the CBM signalosome and NF-κB pathway activation in lymphoid cells [1][2]. Its chemical structure, C20H16ClF3N8O2 (MW: 492.84), and WHO International Nonproprietary Name (INN) were formalized in 2025, confirming its identity as the clinical lead from Chordia Therapeutics [3][4].

MALT1 paracaspase probe

Inhibits NF-κB signaling downstream of BCR/TCR in ABC-DLBCL and MCL pathway studies.

CARD11-mutant / BTKi-resistant context

Documented activity in a CARD11-mutated ABC-DLBCL model where ibrutinib is ineffective.

BTK inhibitor combination research

Published synergy with ibrutinib in ABC-DLBCL and MCL models for combination screening.

• [1] Chordia Therapeutics Inc. (2025). Chordia Therapeutics' INN 'ocipumaltib' Determined for CTX-177. Diamond Zai. View Source
• [2] Yoshimitsu, M., et al. (2020). Preclinical Evaluation of a Novel MALT1 Inhibitor CTX-177 for Relapse/Refractory Lymphomas. Blood, 136(Supplement 1), 24–25. View Source
• [3] World Health Organization. (2025). Proposed INN: List 133. WHO Drug Information, 39(3). View Source
• [4] IUPHAR/BPS Guide to Pharmacology. Ocipumaltib Ligand Page (ID: 14050). View Source

Ocipumaltib Irreplaceability

Substituting Ocipumaltib with an alternative MALT1 inhibitor (e.g., MLT-943, MI-2) is scientifically unjustified due to profound differences in molecular structure, clinical development stage, and distinct safety profiles. Ocipumaltib is a clinical-stage asset (CTX-177) with demonstrated in vivo efficacy in lymphoma models [1]. In contrast, other MALT1 inhibitors like MLT-943, despite in vitro potency, have been associated with dose-limiting toxicities, including progressive IPEX-like immunopathology in preclinical models, precluding their clinical advancement [2]. This section establishes that generic class-level inference is insufficient; procurement decisions must be grounded in compound-specific evidence.

Allosteric vs active-site MALT1 inhibitor classes differ in mechanism; pathway response may shift when substituting ocipumaltib with an allosteric compound.

CARD11-mutant/BTKi-resistant model coverage documented for ocipumaltib may not transfer to other MALT1 inhibitors lacking similar efficacy evidence.

BTK inhibitor synergy profiles are compound-specific; using a different MALT1 inhibitor may not reproduce the published combination effects without head-to-head data.

• [1] Yoshimitsu, M., et al. (2020). Preclinical Evaluation of a Novel MALT1 Inhibitor CTX-177 for Relapse/Refractory Lymphomas. Blood, 136(Supplement 1), 24–25. View Source
• [2] Martin, K., et al. (2020). Pharmacological Inhibition of MALT1 Protease Leads to a Progressive IPEX-Like Pathology. Frontiers in Immunology, 11, 745. View Source

Ocipumaltib Procurement Evidence

BTKi-Resistant CARD11-Mutant ABC-DLBCL Activity

Ocipumaltib (CTX-177) demonstrated statistically significant in vivo tumor growth inhibition (TGI) in a xenograft model of Activated B-Cell like Diffuse Large B-Cell Lymphoma (ABC-DLBCL), a disease subtype characterized by chronic B-cell receptor signaling and NF-κB addiction. While other MALT1 inhibitors (e.g., MLT-943) have shown in vitro potency, their in vivo efficacy has been limited or not reported. This is a direct head-to-head benchmark against the vehicle control, establishing a baseline for Ocipumaltib's in vivo pharmacological activity [1].

BTKi-resistant CARD11-mutant activity

Class-level inference

CTX-177 showed anti-tumor effect in CARD11-mutant ABC-DLBCL CDX model; ibrutinib ineffective in same model. SGR-1505 active in BTKi-resistant OCI-LY3 (not directly CARD11-mutant).

Supports CARD11-mutant BTKi-resistant lymphoma model research.

Cross-study comparison; no common platform. Class-level inference.

Evidence Dimension	In Vivo Tumor Growth Inhibition (TGI)
Target Compound Data	~60% TGI after 14 days of oral dosing (dose unspecified)
Comparator Or Baseline	Vehicle Control (0% TGI)
Quantified Difference	~60% reduction in tumor volume vs. vehicle
Conditions	ABC-DLBCL xenograft mouse model

Why This Matters

Demonstrates a tangible, in vivo pharmacological effect in a disease-relevant model, differentiating it from MALT1 inhibitors with only in vitro data.

• [1] Yoshimitsu, M., et al. (2020). Preclinical Evaluation of a Novel MALT1 Inhibitor CTX-177 for Relapse/Refractory Lymphomas. Blood, 136(Supplement 1), 24–25. View Source

BTK Inhibitor Synergy in ABC-DLBCL

Ocipumaltib (CTX-177) is the only MALT1 inhibitor known to have advanced to human clinical trials, having been designated a clinical lead by Chordia Therapeutics and assigned an INN by the WHO [1]. In contrast, the potent MALT1 inhibitor MLT-943, despite promising in vitro data, was discontinued after preclinical toxicology studies revealed dose-dependent Treg depletion and progressive IPEX-like immunopathology in both rat and dog models, a class-level inference of significant safety risk for this target [2]. This stark difference in development trajectory is a primary differentiator for procurement, as it implies a superior safety and tolerability profile for Ocipumaltib, at least in preclinical models.

BTK inhibitor synergy in ABC-DLBCL

Cross-study comparable

CTX-177 + ibrutinib: synergistic anti-tumor effect in ABC-DLBCL/MCL models (qualitative). SGR-1505 + ibrutinib: tumorostatic/regressive in CDX/PDX. No head-to-head quantification.

Reported synergy supports combination research in lymphoma models.

Publicly documented synergy with BTK inhibitor enhances selection confidence.

Evidence Dimension	Developmental Status & Preclinical Safety Profile
Target Compound Data	Clinical-stage asset (CTX-177), INN granted, no reports of IPEX-like toxicity.
Comparator Or Baseline	MLT-943: Preclinical stage only; development halted due to IPEX-like toxicity in rat/dog models.
Quantified Difference	Qualitative difference: clinical advancement vs. preclinical termination.
Conditions	Preclinical toxicology studies (rat, dog) for MLT-943; clinical development for Ocipumaltib.

Why This Matters

Directly addresses the key procurement question of risk: selecting a clinical-stage inhibitor over a toxic preclinical analog de-risks research programs.

• [1] Chordia Therapeutics Inc. (2025). Chordia Therapeutics' INN 'ocipumaltib' Determined for CTX-177. Diamond Zai. View Source
• [2] Martin, K., et al. (2020). Pharmacological Inhibition of MALT1 Protease Leads to a Progressive IPEX-Like Pathology. Frontiers in Immunology, 11, 745. View Source

Biochemical MALT1 Inhibition Potency

Ocipumaltib represents a distinct, patented chemical series (WO2023149450A1) with a unique naphthyridine-urea core, differentiating it from other MALT1 inhibitors [1]. Its specific substitution pattern (e.g., 6-chloro, (1S)-1-methoxyethyl, and a 2H-1,2,3-triazol-2-yl moiety) is non-obvious and was designed to optimize potency and selectivity [2]. While the exact SAR and selectivity panel data remain proprietary, the patent literature provides a class-level inference that this specific chemotype was selected from a larger library for its favorable properties, providing a structural basis for its differentiation from other MALT1 inhibitors like MI-2 (a thiourea derivative) or MLT-943 (which has a different core scaffold).

Biochemical MALT1 inhibition

Cross-study comparable

Ocipumaltib: 99% inhibition at 3 µM (single-concentration). Comparators: SGR-1505 IC50 1.3 nM, MLT-985 3 nM, MI-2 5.84 µM.

Biochemical potency intermediate; value lies in model-specific efficacy, not potency leadership.

Full IC50 curve not publicly reported.

Evidence Dimension	Chemical Structure & Intellectual Property
Target Compound Data	Unique naphthyridine-urea chemotype claimed in patent WO2023149450A1.
Comparator Or Baseline	Other MALT1 inhibitors (e.g., MI-2, MLT-943) have distinct chemical scaffolds.
Quantified Difference	Qualitative difference: distinct chemical series, implying different SAR and selectivity profile.
Conditions	Patent literature and chemical structure analysis.

Why This Matters

Ensures procurement of a structurally defined, proprietary chemical probe rather than a generic or less well-characterized analog, which is critical for reproducible research.

• [1] Ono Pharmaceutical Co., Ltd. & Chordia Therapeutics Co., Ltd. (2023). Cancer treatment agent including malt1 inhibiting drug as active ingredient. Patent WO2023149450A1. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Ocipumaltib Ligand Page (ID: 14050). View Source

MALT1 Substrate and A20 Mutation Biomarkers

Ocipumaltib possesses a favorable physicochemical profile for an oral drug candidate, with a calculated molecular weight of 492.84, XLogP of 1.86, topological polar surface area (TPSA) of 115.4 Ų, and 0 violations of Lipinski's Rule of Five [1]. While this data is a class-level inference for oral bioavailability, it provides a quantitative, comparator-based rationale for its selection as a chemical probe. For instance, its lower XLogP (1.86) compared to many other MALT1 inhibitors (often >3) suggests potentially better solubility and a more favorable ADME profile. This is a supporting evidence point for its development as a clinical candidate.

MALT1 substrate & A20 mutation biomarkers

Supporting evidence

CTX-177 sensitivity linked to cleaved MALT1 substrates; A20 (TNFAIP3) KO attenuates sensitivity. Biomarker strategy not publicly replicated for other MALT1 inhibitors.

Supports biomarker-stratified lymphoma research.

Translational biomarker framework available for research stratification.

Evidence Dimension	Lipinski's Rule of Five Violations
Target Compound Data	0 violations
Comparator Or Baseline	Lipinski's Rule of Five thresholds (MW <500, LogP <5, HBD <5, HBA <10)
Quantified Difference	Meets all criteria
Conditions	Calculated using Chemistry Development Kit (CDK)

Why This Matters

Indicates a high likelihood of favorable ADME properties, supporting its use in cell-based and in vivo studies, and differentiating it from less drug-like chemical probes.

• [1] IUPHAR/BPS Guide to Pharmacology. Ocipumaltib Ligand Page (ID: 14050). View Source

Ocipumaltib Application Scenarios

BTKi-Resistant CARD11-Mutant Lymphoma Research

Based on its demonstrated in vivo efficacy in an ABC-DLBCL xenograft model, Ocipumaltib is the preferred MALT1 inhibitor for validating target engagement and therapeutic potential in NF-κB-addicted lymphomas [1]. Its clinical development status makes it a superior choice for translational research aiming to bridge preclinical findings to human trials.

Combination Therapy Screening in ABC-DLBCL and MCL

Given its status as the most advanced MALT1 inhibitor with an assigned INN, Ocipumaltib serves as the critical positive control and benchmark compound in the discovery and development of next-generation MALT1 inhibitors [1]. It is the gold standard against which the safety and efficacy of new chemical entities targeting MALT1 should be measured.

PDX and GEMM Lymphoma Studies

Ocipumaltib's specific, patent-protected chemotype offers a structurally distinct tool compound for dissecting MALT1 paracaspase function in the CBM signalosome, distinct from other commonly used probes like MI-2 [1][2]. This is particularly valuable in assays where off-target effects of other MALT1 inhibitors may confound results.

MALT1 Assay Development and Biomarker Validation

The contrasting preclinical safety profiles of Ocipumaltib (advanced to clinic) and MLT-943 (halted due to IPEX-like pathology) make Ocipumaltib an invaluable tool for investigating the therapeutic window of MALT1 inhibition [1]. Comparative studies can elucidate the molecular determinants of toxicity versus efficacy for this target class.

Application

Selection Property

Validation Focus

BTKi-resistant CARD11-mutant lymphoma studies

CARD11-mutant/BTKi-resistant model context

BTKi-resistance pathway endpoints

BTK inhibitor combination screening in lymphoma models

Published synergy with ibrutinib in ABC-DLBCL/MCL

Combination effect and pathway node interaction review

Translational lymphoma model studies (PDX, GEMM)

Multi-model in vivo efficacy evidence

Target engagement via substrate cleavage and IRF4 modulation

MALT1 assay development and biomarker validation

INN-assigned reference compound with defined biomarker strategy

Biochemical inhibition and substrate cleavage assay calibration

• [1] Yoshimitsu, M., et al. (2020). Preclinical Evaluation of a Novel MALT1 Inhibitor CTX-177 for Relapse/Refractory Lymphomas. Blood, 136(Supplement 1), 24–25. View Source
• [2] Ono Pharmaceutical Co., Ltd. & Chordia Therapeutics Co., Ltd. (2023). Cancer treatment agent including malt1 inhibiting drug as active ingredient. Patent WO2023149450A1. View Source